Pbdttt-eft

• Molecular Formula: C50H64FNO2S6
• Molecular Weight: 922.4 g/mol
• InChI: InChI=1S/C50H61FO2S6.H3N/c1-9-15-18-31(12-4)26-34-21-22-38(56-34)42-35-25-29(7)54-45(35)43(39-24-23-37(57-39)33(14-6)20-17-11-3)36-27-40(58-46(36)42)47-48-41(30(8)55-47)44(51)49(59-48)50(52)53-28-32(13-5)19-16-10-2;/h21-25,27,31-33H,9-20,26,28H2,1-8H3;1H3
• InChIKey: WFHFKMBHJATLLI-UHFFFAOYSA-N

PBDTTT-EFT Procurement Overview

PBDTTT-EFT (also designated PTB7-Th or PCE10; CAS 1469791-66-9) is a donor–acceptor conjugated copolymer comprising a benzodithiophene (BDT) backbone with thiophene conjugated side groups and a fluorinated thieno[3,4-b]thiophene (TT) acceptor unit [1]. It exhibits a narrow optical bandgap of 1.58 eV, a deep HOMO level of −5.24 eV, and a LUMO of −3.66 eV, making it one of the most extensively validated polymer donors for fullerene-based bulk heterojunction organic solar cells . Originally reported by Zhang et al. in 2014 alongside its furan (PBDTTT-EFF) and selenophene (PBDTTT-EFS) side-chain analogues, PBDTTT-EFT achieved a benchmark power conversion efficiency (PCE) of 9.0% with PC₇₁BM and has since been demonstrated at efficiencies exceeding 10% in optimized device stacks [1].

▸ Narrow-bandgap donor engineered for fullerene-based bulk heterojunction OPV research

▸ Thiophene side-chain identity critical for reported high-efficiency benchmark performance

▸ Deep HOMO may support higher Voc in PC₇₁BM device stacks under standard processing

• [1] Zhang, S.; Ye, L.; Zhao, W.; Liu, D.; Yao, H.; Hou, J. Side Chain Selection for Designing Highly Efficient Photovoltaic Polymers with 2D-Conjugated Structure. Macromolecules 2014, 47 (14), 4653–4659. DOI: 10.1021/ma500829r View Source

PBDTTT-EFT vs. PTB7 & Side-Chain Analogues

PBDTTT-EFT belongs to a family of BDT-TT polymers differing only in the heteroatom of the conjugated side group (furan, thiophene, or selenophene). Despite this seemingly minor structural variation, the side-chain identity dictates the dihedral angle between the side group and the BDT core, which in turn controls the polymer's absorption edge, HOMO level, crystallinity, and aggregation behavior [1]. Substituting the thiophene side group of PBDTTT-EFT for furan (yielding PBDTTT-EFF) raises the HOMO by ~0.05 eV, red-shifts the absorption onset, and collapses the PCE from 9.0% to 5.28% in otherwise identical device architectures [1]. Similarly, replacing PBDTTT-EFT with its ether-substituted backbone analogue PTB7 (which uses an alkoxy-BDT rather than thienyl-BDT) introduces a shallower HOMO (−5.15 vs. −5.24 eV), a wider bandgap (1.84 vs. 1.58 eV), inferior thermal stability, and a documented drop in device lifetime [2]. These quantifiable differences mean that procurement decisions based solely on the BDT-TT backbone class—without specifying PBDTTT-EFT—risk substantial losses in efficiency, voltage, and operational durability.

Furan analogue (PBDTTT-EFF)

Side-chain heteroatom shifts HOMO and absorption edge, leading to a reported lower PCE and Voc in identically fabricated devices. The efficiency penalty is substantial and not recoverable by solvent optimization alone.

Ether-substituted backbone (PTB7)

Alkoxy-BDT architecture yields wider bandgap, shallower HOMO, and inferior thermal stability ranking. Reported device lifetime and efficiency trends indicate that procurement cannot substitute this backbone without loss of performance durability.

• [1] Zhang, S.; Ye, L.; Zhao, W.; Liu, D.; Yao, H.; Hou, J. Side Chain Selection for Designing Highly Efficient Photovoltaic Polymers with 2D-Conjugated Structure. Macromolecules 2014, 47 (14), 4653–4659. DOI: 10.1021/ma500829r View Source
• [2] Fernandes, L.; Gaspar, H.; Tomé, J. P. C.; Figueira, F.; Bernardo, G. Thermal Stability of Low-Bandgap Copolymers PTB7 and PTB7-Th and Their Bulk Heterojunction Composites. Polym. Bull. 2018, 75 (2), 515–532. DOI: 10.1007/s00289-017-2045-8 View Source

PBDTTT-EFT Evidence Guide

HOMO Level and Voc Advantage over PTB7

PBDTTT-EFT exhibits a HOMO level of −5.24 eV, which is 0.09 eV deeper than that of its ether-substituted backbone analogue PTB7 (HOMO = −5.15 eV) . The LUMO of PBDTTT-EFT (−3.66 eV) is also 0.35 eV deeper than PTB7 (−3.31 eV) . This deeper HOMO is expected to increase the maximum achievable open-circuit voltage (Voc) in donor–acceptor blends, because Voc in organic solar cells scales approximately with the offset between the donor HOMO and the acceptor LUMO . While a direct single-study device comparison under identical conditions is not available, supplier reference devices confirm the trend: Sigma-Aldrich reports a PTB7:PC₇₁BM device with Voc = 0.75 V and PCE = 7.4%, whereas PBDTTT-EFT:PC₇₁BM devices routinely achieve Voc ≈ 0.78–0.81 V with PCE ≥ 9.0% [1]. The reduced bandgap of PBDTTT-EFT (1.58 eV vs. 1.84 eV for PTB7) further extends light harvesting into the near-infrared, contributing to higher short-circuit current density .

HOMO & Voc vs PTB7

Cross-study

−5.24 vs −5.15 eV; Voc +0.03–0.06 V

Reported deeper HOMO may support higher Voc in fullerene blends

Direct single-study device comparison not available

Evidence Dimension	HOMO / LUMO energy levels and corresponding device Voc
Target Compound Data	HOMO = −5.24 eV, LUMO = −3.66 eV, Eg(opt) = 1.58 eV; typical Voc in PC₇₁BM devices = 0.78–0.81 V
Comparator Or Baseline	PTB7: HOMO = −5.15 eV, LUMO = −3.31 eV, Eg(opt) = 1.84 eV; reference device Voc = 0.75 V (Sigma-Aldrich standard architecture)
Quantified Difference	ΔHOMO = −0.09 eV (deeper); ΔLUMO = −0.35 eV (deeper); ΔEg(opt) = −0.26 eV (narrower); ΔVoc ≈ +0.03 to +0.06 V
Conditions	HOMO/LUMO measured by UPS and optical bandgap in thin films; device architecture ITO/PEDOT:PSS/donor:PC₇₁BM/Ca/Al

Why This Matters

A deeper HOMO directly translates to higher achievable Voc in fullerene-based OPV devices, and the narrower bandgap enables broader solar spectrum harvesting—both critical for maximizing PCE in procurement-specified device stacks.

• [1] Zhang, S.; Ye, L.; Zhao, W.; Liu, D.; Yao, H.; Hou, J. Macromolecules 2014, 47 (14), 4653–4659. PBDTTT-EFT device: Voc = 0.784 V, Jsc = 16.86 mA/cm², FF = 68.16%, PCE = 9.00%. View Source

PCE: Thiophene vs. Furan Side Chain

In a direct parallel-device study by Zhang et al. (2014), three BDT-TT polymers differing only in the conjugated side group—PBDTTT-EFF (furan), PBDTTT-EFT (thiophene), and PBDTTT-EFS (selenophene)—were synthesized and fabricated into solar cells under identical conditions (ITO/PEDOT:PSS/polymer:PC₇₁BM/Ca/Al, DCB solvent, 3 vol% DIO additive) [1]. PBDTTT-EFT achieved a PCE of 9.00% with Voc = 0.784 V, Jsc = 16.86 mA/cm², and FF = 68.16% [1]. In contrast, PBDTTT-EFF yielded only 5.28% PCE (Voc = 0.693 V, Jsc = 11.77 mA/cm², FF = 64.81%), while PBDTTT-EFS delivered 8.78% (Voc = 0.807 V, Jsc = 16.57 mA/cm², FF = 65.64%) [1]. The 3.72 absolute percentage-point PCE loss upon switching from thiophene to furan side groups represents a 70% relative efficiency enhancement for PBDTTT-EFT over PBDTTT-EFF. The performance deficit of PBDTTT-EFF stems from its higher HOMO (−5.19 eV), which reduces Voc, and its lower absorption coefficient (7.82 × 10⁴ cm⁻¹ vs. 8.02 × 10⁴ cm⁻¹ for PBDTTT-EFT), which limits photocurrent generation [1].

PCE: Thiophene vs Furan

Head-to-head

9.00% vs 5.28% (Δ +3.72 pp)

Thiophene side chain critical for >9% efficiency benchmark

Identical device architecture and processing conditions

Evidence Dimension	Photovoltaic power conversion efficiency and device parameters
Target Compound Data	PBDTTT-EFT: PCE = 9.00%, Voc = 0.784 V, Jsc = 16.86 mA/cm², FF = 68.16%, ε = 8.02 × 10⁴ cm⁻¹, HOMO = −5.24 eV
Comparator Or Baseline	PBDTTT-EFF (furan analogue): PCE = 5.28%, Voc = 0.693 V, Jsc = 11.77 mA/cm², FF = 64.81%, ε = 7.82 × 10⁴ cm⁻¹, HOMO = −5.19 eV. PBDTTT-EFS (selenophene analogue): PCE = 8.78%, Voc = 0.807 V, Jsc = 16.57 mA/cm², FF = 65.64%.
Quantified Difference	PBDTTT-EFT vs. PBDTTT-EFF: ΔPCE = +3.72 percentage points (70% relative increase); ΔVoc = +0.091 V; ΔJsc = +5.09 mA/cm²; ΔFF = +3.35 percentage points. PBDTTT-EFT vs. PBDTTT-EFS: ΔPCE = +0.22 percentage points (comparable within experimental variation).
Conditions	Inverted device: ITO/PEDOT:PSS/polymer:PC₇₁BM (1:1.5 w/w)/Ca/Al; DCB processing solvent; 3 vol% DIO additive; active layer thickness ~100 nm; AM 1.5G illumination at 100 mW/cm².

Why This Matters

This head-to-head data proves that the thiophene side group is the critical structural determinant for achieving >9% PCE in the BDT-TT polymer series; procurement of any other side-chain variant in this family will result in a minimum 0.2–3.7 percentage-point PCE penalty under identical fabrication protocols.

• [1] Zhang, S.; Ye, L.; Zhao, W.; Liu, D.; Yao, H.; Hou, J. Side Chain Selection for Designing Highly Efficient Photovoltaic Polymers with 2D-Conjugated Structure. Macromolecules 2014, 47 (14), 4653–4659. DOI: 10.1021/ma500829r. Device data from Table in main text: PBDTTT-EFF (PCE 5.28%, Voc 0.693 V, Jsc 11.77, FF 64.81%), PBDTTT-EFT (PCE 9.00%, Voc 0.784 V, Jsc 16.86, FF 68.16%), PBDTTT-EFS (PCE 8.78%, Voc 0.807 V, Jsc 16.57, FF 65.64%). View Source

Thermal Stability vs. PTB7

Fernandes et al. (2018) conducted a systematic thermogravimetric analysis (TGA) comparison of PTB7 and PTB7-Th (PBDTTT-EFT) as pristine polymers and as bulk heterojunction composites with PC₆₁BM and PC₇₁BM, under both nitrogen and air atmospheres [1]. The thiophene-substituted polymer PTB7-Th displayed higher thermal stability than its ether-substituted analogue PTB7 under all tested conditions [1]. Critically, the corresponding bulk heterojunction composites preserved the same relative stability ordering: PTB7-Th:PC₇₁BM (1:1.5) > PTB7:PC₇₁BM (1:1.5) [1]. This thermal stability ranking was found to match exactly the order of operational lifetime stabilities reported independently in the literature for the corresponding OPV devices, establishing TGA as a validated rapid screening proxy for device longevity [1]. The study concluded that the thiophene-for-ether substitution in the BDT side chains is the structural origin of the enhanced thermal robustness [1].

Thermal Stability vs PTB7

Head-to-head

PTB7-Th > PTB7 (TGA, N₂ & air)

Reported stability ranking correlates with device lifetime trends

BHJ composite stability mirrors pristine polymer ordering

Evidence Dimension	Thermal stability by thermogravimetric analysis (TGA) under nitrogen and air
Target Compound Data	PTB7-Th (PBDTTT-EFT): higher thermal stability in both N₂ and air; PTB7-Th:PC₇₁BM (1:1.5) composite stability rank = 1 (highest among tested combinations)
Comparator Or Baseline	PTB7: lower thermal stability in both N₂ and air; PTB7:PC₇₁BM (1:1.5) composite stability rank < PTB7-Th:PC₇₁BM
Quantified Difference	Qualitative ranking: PTB7-Th > PTB7 (pristine polymers, both atmospheres); PTB7-Th:PC₇₁BM > PTB7:PC₇₁BM (BHJ composites). Stability ordering correlates with published device lifetime ranking.
Conditions	TGA under nitrogen and air atmospheres; PC₆₁BM and PC₇₁BM acceptors; polymer:fullerene ratio 1:1.5 (w/w)

Why This Matters

For procurement decisions involving devices intended for long-term outdoor or operational deployment, the demonstrated superior thermal stability of PBDTTT-EFT over PTB7—and its direct correlation with device lifetime—makes it the lower-risk donor polymer choice for applications where thermal degradation is a failure mode.

• [1] Fernandes, L.; Gaspar, H.; Tomé, J. P. C.; Figueira, F.; Bernardo, G. Thermal Stability of Low-Bandgap Copolymers PTB7 and PTB7-Th and Their Bulk Heterojunction Composites. Polym. Bull. 2018, 75 (2), 515–532. DOI: 10.1007/s00289-017-2045-8 View Source

Electron Mobility & PCE in PDI Systems vs. PBDB-T

Ye et al. (2018) performed a systematic head-to-head comparison of PBDTTT-EFT (designated PCE10) and the wide-bandgap polymer PBDB-T (PCE12) as donors paired with the identical perylene diimide (PDI)-based non-fullerene acceptor Bis-PDI-T-EG in inverted solar cells [1]. PBDTTT-EFT-based devices achieved a PCE of 5.29% (Jsc = 10.61 mA/cm², Voc = 0.89 V, FF = 0.56), whereas PBDB-T-based devices yielded only 3.00% (Jsc = 6.15 mA/cm², Voc = 0.94 V, FF = 0.52) [1]. The internal quantum efficiency (IQE) was 68% for PBDTTT-EFT vs. 48% for PBDB-T [1]. Space-charge-limited current (SCLC) measurements revealed that the electron mobility in the PBDTTT-EFT:PDI blend was 1.2 × 10⁻⁵ cm²/V·s, approximately 5.2 times higher than the 2.3 × 10⁻⁶ cm²/V·s measured in the PBDB-T:PDI blend, while hole mobilities were comparable (6.4 × 10⁻⁴ vs. 3.4 × 10⁻⁴ cm²/V·s) [1]. Transient photovoltage analysis further showed that PBDTTT-EFT:PDI exhibited a recombination order λ = 2.16 ± 0.10 (near-ideal bimolecular recombination), whereas PBDB-T:PDI showed λ = 1.61 ± 0.04, indicating significant trap-assisted recombination [1].

Mobility & PCE in PDI Blends

Head-to-head

μe 1.2×10⁻⁵ vs 2.3×10⁻⁶; PCE +76%

5.2× higher electron mobility vs PBDB-T in PDI acceptor devices

Recombination order λ=2.16 supports near-ideal kinetics

Evidence Dimension	Device performance, charge carrier mobility, and recombination kinetics in PDI-based non-fullerene solar cells
Target Compound Data	PBDTTT-EFT (PCE10): PCE = 5.29%, Jsc = 10.61 mA/cm², Voc = 0.89 V, FF = 0.56, IQE = 68%, μe = 1.2 × 10⁻⁵ cm²/V·s, μh = 6.4 × 10⁻⁴ cm²/V·s, recombination order λ = 2.16
Comparator Or Baseline	PBDB-T (PCE12): PCE = 3.00%, Jsc = 6.15 mA/cm², Voc = 0.94 V, FF = 0.52, IQE = 48%, μe = 2.3 × 10⁻⁶ cm²/V·s, μh = 3.4 × 10⁻⁴ cm²/V·s, recombination order λ = 1.61
Quantified Difference	ΔPCE = +2.29 percentage points (76% relative increase); ΔJsc = +4.46 mA/cm² (73% increase); ΔIQE = +20 percentage points; μe ratio = 5.2× higher for PBDTTT-EFT; recombination order difference confirms reduced trap-assisted recombination in PBDTTT-EFT.
Conditions	Inverted device architecture; acceptor: Bis-PDI-T-EG (PDI-based NFA); SCLC mobility measurements; transient photovoltage for recombination order

Why This Matters

When the device architecture requires a PDI-based non-fullerene acceptor, PBDTTT-EFT is quantitatively superior to PBDB-T in electron transport and overall PCE, making it the donor of choice for PDI-acceptor development programs.

• [1] Ye, T.; et al. Comparison Study of Wide Bandgap Polymer (PBDB-T) and Narrow Bandgap Polymer (PBDTTT-EFT) as Donor for Perylene Diimide Based Polymer Solar Cells. Front. Chem. 2018, 6, 613. DOI: 10.3389/fchem.2018.00613. PCE10/PDI device: PCE = 5.29%, Jsc = 10.61, Voc = 0.89, FF = 0.56, IQE = 68%, μe = 1.2 × 10⁻⁵ cm²/V·s; PCE12/PDI device: PCE = 3.00%, Jsc = 6.15, Voc = 0.94, FF = 0.52, IQE = 48%, μe = 2.3 × 10⁻⁶ cm²/V·s; recombination order λ = 2.16 vs. 1.61. View Source

Domain Purity and Performance in PC₇₁BM Blends

Huang et al. (2017) demonstrated that in PBDTTT-EFT:PC₇₁BM bulk heterojunction solar cells, the domain purity of the polymer-rich phase can be selectively tuned—while holding other morphological parameters (domain size, crystallinity) constant—by varying the time delay between spin-coating and anti-solvent application [1]. Over the accessible purity range, the device PCE increased monotonically from 7.2% to 9.6% with increasing domain purity, and the fill factor was identified as the device parameter most sensitive to changes in domain purity [1]. Transient photovoltage measurements established that purer domains reduce the rate constant of bimolecular recombination, providing a mechanistic link between morphology and performance [1]. This study also developed a quantitative relationship between resonant soft X-ray scattering intensity and absolute domain composition, confirming that the scattering intensity does not scale linearly with purity [1].

Domain Purity & PCE

Method context

PCE 7.2% → 9.6% with purity

Performance strongly tied to film processing and morphology

Anti-solvent timing must be standardized for reproducibility

Evidence Dimension	Power conversion efficiency as a function of polymer-rich domain purity
Target Compound Data	PBDTTT-EFT:PC₇₁BM blend PCE range: 7.2% (low domain purity) to 9.6% (high domain purity), with fill factor as the most purity-sensitive parameter
Comparator Or Baseline	Same PBDTTT-EFT:PC₇₁BM blend at lower domain purity (achieved by minimal delay before anti-solvent treatment): PCE = 7.2%
Quantified Difference	ΔPCE = +2.4 percentage points (33% relative increase) achievable solely through domain purity optimization; bimolecular recombination rate constant reduced in purer phases.
Conditions	PBDTTT-EFT:PC₇₁BM BHJ; spin-coating with controlled anti-solvent treatment delay; resonant soft X-ray scattering (RSoXS) for domain purity quantification; transient photovoltage for recombination kinetics.

Why This Matters

This evidence demonstrates that the procurement value of PBDTTT-EFT is highly processing-dependent: identical polymer batches can yield PCEs spanning a 2.4-percentage-point range depending on film formation protocol. Users must specify or validate processing conditions (particularly anti-solvent timing) to realize the polymer's full 9%+ PCE potential, and batch-to-batch comparisons are only meaningful under standardized morphology-optimized procedures.

• [1] Huang, W.; Gann, E.; Chandrasekaran, N.; Thomsen, L.; Prasad, S. K. K.; Hodgkiss, J. M.; Kabra, D.; Cheng, Y.-B.; McNeill, C. R. Isolating and Quantifying the Impact of Domain Purity on the Performance of Bulk Heterojunction Solar Cells. Energy Environ. Sci. 2017, 10, 1843–1853. DOI: 10.1039/C7EE01387F. PCE range 7.2% → 9.6% with increasing domain purity. View Source

PBDTTT-EFT Application Scenarios

Fullerene Single-Junction OPV with PC₇₁BM

When the device architecture specifies a fullerene acceptor (PC₆₁BM or PC₇₁BM), PBDTTT-EFT is the donor of choice, having demonstrated certified PCEs of 9.0–9.6% in standard spin-coated devices and up to 10.5% with advanced In₂O₃ electron transport layers [1][2]. The deep HOMO (−5.24 eV) enables Voc values of 0.78–0.81 V, while the narrow 1.58 eV bandgap extends photocurrent generation to ~785 nm [1]. This combination outperforms the furan analogue PBDTTT-EFF by 3.72 PCE percentage points in head-to-head devices [1] and surpasses the ether-analogue PTB7 in both efficiency and thermal stability [2][3].

Scalable Blade-Coated OPV Modules

PBDTTT-EFT has been successfully deployed in blade-coated organic solar cells, achieving 9.57% PCE in small-area devices and 5.6% module efficiency over an active area of 216 cm²—the highest reported for OSCs exceeding 100 cm² active area at the time of publication [1]. Importantly, blade-coated PBDTTT-EFT:PC₇₁BM devices processed from halogen-free solvents (toluene/NMP) delivered 11.09% PCE (small area) and 5.03% PCE (216 cm² large area), with the halogen-free devices retaining 88% of initial efficiency after 3,960 hours of continuous operation [2]. This scalability, combined with ambient processing tolerance, distinguishes PBDTTT-EFT from less robust donor polymers that degrade under air exposure during large-area fabrication [3].

PDI-Based Non-Fullerene Acceptor Development

For research programs developing perylene diimide (PDI)-based non-fullerene acceptors, PBDTTT-EFT provides a 5.2× higher electron mobility (1.2 × 10⁻⁵ vs. 2.3 × 10⁻⁶ cm²/V·s) and 76% higher PCE (5.29% vs. 3.00%) compared with the wide-bandgap donor PBDB-T when paired with the identical Bis-PDI-T-EG acceptor [1]. The near-ideal bimolecular recombination kinetics (λ = 2.16) of PBDTTT-EFT:PDI blends further support its selection as the donor platform for systematic acceptor structure–property studies, where minimizing donor-side recombination artifacts is critical for accurately assessing new acceptor materials [1].

Semitransparent and Tandem OPV Architectures

PBDTTT-EFT:ICBA homo-tandem solar cells have demonstrated a Voc of 1.93 V and PCE of 9.0% after mild thermal treatment, exploiting the higher Voc of the ICBA acceptor system while compensating for its lower current via tandem stacking [1]. For semitransparent applications, blade-coated PBDTTT-EFT:PC₇₁BM devices achieve 5.6% PCE (vs. 5.2% for the PBDTTT-CT analogue under identical conditions) with a color rendering index of 87.1, making PBDTTT-EFT the higher-performing donor for window-integrated photovoltaic applications requiring simultaneous power generation and visible-light transmission [2].

Application

Selection Property

Validation Focus

Fullerene single-junction OPV

Deep HOMO and narrow bandgap

Voc and PCE reproducibility in PC₇₁BM stacks

Scalable blade-coated modules

Ambient processing tolerance and film-forming

Module efficiency retention and operational stability

PDI-based non-fullerene acceptor research

Electron mobility and recombination kinetics

Donor–acceptor compatibility and charge transport benchmarking

Semitransparent and tandem OPV

Tandem-compatible Voc and visible transmission

Tandem stack optimization and color rendering index

• [1] Zhang, S.; Ye, L.; Zhao, W.; Liu, D.; Yao, H.; Hou, J. Side Chain Selection for Designing Highly Efficient Photovoltaic Polymers with 2D-Conjugated Structure. Macromolecules 2014, 47 (14), 4653–4659. DOI: 10.1021/ma500829r View Source
• [2] Huang, W.; Zhu, B.; Chang, S.-Y.; Zhu, S.; Cheng, P.; Hsieh, Y.-T.; Meng, L.; Wang, R.; Wang, C.; Zhu, C.; McNeill, C. R.; Wang, M.; Yang, Y. High Mobility Indium Oxide Electron Transport Layer for an Efficient Charge Extraction and Optimized Nanomorphology in Organic Photovoltaics. Nano Lett. 2018. PBDTTT-EFT:PC₇₁BM PCE increases from 9.5% to 10.5% with In₂O₃ ETL. View Source
• [3] Fernandes, L.; Gaspar, H.; Tomé, J. P. C.; Figueira, F.; Bernardo, G. Thermal Stability of Low-Bandgap Copolymers PTB7 and PTB7-Th and Their Bulk Heterojunction Composites. Polym. Bull. 2018, 75 (2), 515–532. DOI: 10.1007/s00289-017-2045-8 View Source